Cas no 326492-79-9 (6,10,12,15-Octadecatetraenoic acid, 9-hydroxy-, (6Z,10E,12Z,15Z)-)

• Product Name: 6,10,12,15-Octadecatetraenoic acid, 9-hydroxy-, (6Z,10E,12Z,15Z)-
• CAS No: 326492-79-9
• MF: C₁₈H₂₈O₃
• MW: 292.413125991821
• CID: 1456732
• PubChem ID: 54508352
• Update Time: 2025-04-20

6,10,12,15-Octadecatetraenoic acid, 9-hydroxy-, (6Z,10E,12Z,15Z)- Chemical and Physical Properties

Names and Identifiers

• 6,10,12,15-Octadecatetraenoic acid, 9-hydroxy-, (6Z,10E,12Z,15Z)-
• 9-hydroxyoctadeca-6,10,12,15-tetraenoic acid
• 326492-79-9
• 9-hydroxy-6,10,12,15-octadecatetraenoic acid
• DTXSID00711841

• Inchi： 1S/C18H28O3/c1-2-3-4-5-6-8-11-14-17(19)15-12-9-7-10-13-16-18(20)21/h3-4,6,8-9,11-12,14,17,19H,2,5,7,10,13,15-16H2,1H3,(H,20,21)
• InChI Key： YHIIBURURBVQIG-UHFFFAOYSA-N
• SMILES： OC(C=CC=CCC=CCC)CC=CCCCCC(=O)O

Computed Properties

• Exact Mass: 292.20394
• Monoisotopic Mass: 292.20384475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 12
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 4
• XLogP3: 4.1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53